3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 3-nitrobenzoate
• InChI: InChI=1S/C16H15N3O6/c1-23-13-7-6-10(9-14(13)24-2)15(17)18-25-16(20)11-4-3-5-12(8-11)19(21)22/h3-9H,1-2H3,(H2,17,18)
• InChI Key: CRDUOAIBASQECN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)C2=CC(=CC=C2)[N+](=O)[O-])N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=CC(=CC=C2)[N+](=O)[O-])/N)OC
• Molecular Formula: C16H15N3O6
• Molecular Weight: 345.31 g/mol

Description

3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzenecarboximidamide, also known as DNBC, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including medicinal chemistry, material science, and nanotechnology.

Mechanism of Action

The exact mechanism of action of 3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzenecarboximidamide is not fully understood, but it is believed to involve the inhibition of certain enzymes that are essential for the growth and survival of cancer cells. This compound has also been shown to disrupt the integrity of bacterial and fungal cell membranes, leading to their death.
Biochemical and Physiological Effects:
This compound has been found to exhibit low toxicity in animal models, indicating its potential for use in humans. However, further studies are needed to determine its long-term effects on human health.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzenecarboximidamide in lab experiments is its ease of synthesis and availability. However, this compound is relatively unstable and can degrade over time, making it difficult to work with in certain applications.

Future Directions

There are several future directions for the research and development of 3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzenecarboximidamide. One area of interest is the synthesis of this compound derivatives with improved activity and stability. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for its potential use in cancer treatment and antibiotic development. Finally, the incorporation of this compound into new materials and nanotechnology applications is an area of ongoing research.

Synthesis Methods

3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzenecarboximidamide can be synthesized through a multi-step process that involves the reaction of 3,4-dimethoxybenzaldehyde with 3-nitrobenzoyl chloride in the presence of a base to form 3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzaldehyde. The resulting compound is then reacted with a carboximidamide reagent to form this compound.

Scientific Research Applications

3,4-dimethoxy-N'-[(3-nitrobenzoyl)oxy]benzenecarboximidamide has been found to exhibit significant potential in various areas of scientific research. In medicinal chemistry, this compound has been shown to possess anti-tumor activity against several cancer cell lines, including human breast cancer, lung cancer, and colon cancer. Additionally, this compound has been found to exhibit antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics.
In material science, this compound has been used as a building block for the synthesis of various organic materials, including polymers and dendrimers. This compound has also been incorporated into metal-organic frameworks (MOFs) to enhance their stability and catalytic activity.